Cas no 18374-17-9 ((±)-Vincadifformine)

(±)-Vincadifformine structure
(±)-Vincadifformine structure
Product Name:(±)-Vincadifformine
CAS No:18374-17-9
MF:C21H26N2O2
MW:338.443345546722
CID:2080618
PubChem ID:811594
Update Time:2025-04-24

(±)-Vincadifformine Chemical and Physical Properties

Names and Identifiers

    • (-)-(7R,20S,21S)-vincadifformine
    • (-)-vincadifformine
    • (21S)-(-)-vincadifformine
    • 2,3-didehydro-aspidospermidine-3-carboxylic acid methyl ester
    • Dihydrotabersonin
    • Ervamin
    • Vincadifformin
    • Vincadifformine
    • AKOS032949626
    • 2,3-didehydroaspidospermidine-3-carboxylic acid methyl ester
    • CHEBI:142834
    • aspidospermidine-3-carboxylic acid, 2,3-didehydro-, methyl ester
    • methyl (1S,12R,19R)-12-ethyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9-tetraene-10-carboxylate
    • Methyl 2,3-didehydroaspidospermidine-3-carboxylate
    • Aspidospermidine-3-carboxylic acid, 2,3-didehydro-, methyl ester, (+/-)-
    • methyl (5R,12S,19R)-2,3-didehydroaspidospermidine-3-carboxylate
    • (+)-Vincadifformine
    • DTXSID201154585
    • 15539-10-3
    • EINECS 242-251-0
    • (+-)-Vincadifformine
    • Aspidospermidine-3-carboxylic acid, 2,3-didehydro-, methyl ester, (1)-
    • GIGFIWJRTMBSRP-OSBQEZSISA-N
    • methyl (12R,19R)-12-ethyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9-tetraene-10-carboxylate
    • 18374-17-9
    • (±)-Vincadifformine
    • Inchi: 1S/C21H26N2O2/c1-3-20-9-6-11-23-12-10-21(19(20)23)15-7-4-5-8-16(15)22-17(21)14(13-20)18(24)25-2/h4-5,7-8,19,22H,3,6,9-13H2,1-2H3/t19-,20-,21?/m1/s1
    • InChI Key: GIGFIWJRTMBSRP-OSBQEZSISA-N
    • SMILES: O(C)C(C1=C2C3(C4C=CC=CC=4N2)CCN2CCC[C@](CC)(C1)[C@@H]23)=O

Computed Properties

  • Exact Mass: 338.199428076g/mol
  • Monoisotopic Mass: 338.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 629
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 41.6Ų

(±)-Vincadifformine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
V314025-1mg
(±)-Vincadifformine
18374-17-9
1mg
$345.00 2023-05-17
TRC
V314025-2.5mg
(±)-Vincadifformine
18374-17-9
2.5mg
$758.00 2023-05-17
TRC
V314025-5mg
(±)-Vincadifformine
18374-17-9
5mg
$1435.00 2023-05-17
TRC
V314025-10mg
(±)-Vincadifformine
18374-17-9
10mg
$2738.00 2023-05-17
TRC
V314025-75mg
(±)-Vincadifformine
18374-17-9
75mg
$ 17000.00 2023-09-05

Additional information on (±)-Vincadifformine

Exploring the Unique Properties and Applications of (-)-(7R,20S,21S)-Vincadifformine (CAS No. 18374-17-9)

(-)-(7R,20S,21S)-Vincadifformine (CAS No. 18374-17-9) is a naturally occurring indole alkaloid that belongs to the vinca alkaloid family. This compound has garnered significant attention in recent years due to its unique stereochemistry and potential applications in various fields. The 7R,20S,21S configuration of this molecule plays a crucial role in its biological activity, making it a subject of interest for researchers studying natural product chemistry and phytochemical analysis.

The isolation of (-)-(7R,20S,21S)-vincadifformine was first reported from Catharanthus roseus (Madagascar periwinkle), a plant known for producing numerous bioactive alkaloids. What makes this compound particularly interesting is its stereospecific structure, which differs from other vinca alkaloids like vincristine or vinblastine. Recent studies have shown that the chiral centers at positions 7, 20, and 21 significantly influence its molecular interactions, potentially offering new avenues for drug discovery and medicinal chemistry applications.

In the context of current research trends, (-)-(7R,20S,21S)-vincadifformine has become a focal point for scientists exploring plant-derived bioactive compounds. With the growing interest in natural therapeutics and green chemistry, this alkaloid presents an exciting case study. Its molecular structure, featuring a complex pentacyclic framework with multiple stereocenters, makes it challenging to synthesize artificially, which has led to increased interest in biotechnological production methods using plant cell cultures.

The pharmacological potential of (-)-(7R,20S,21S)-vincadifformine is currently being investigated in various preclinical studies. While not as well-known as some other vinca alkaloids, preliminary research suggests it may have unique bioactive properties worth exploring further. The compound's mechanism of action appears to differ from its more famous cousins, possibly interacting with different cellular targets. This has sparked discussions in the scientific community about its potential as a lead compound for developing new therapeutic agents.

From an analytical chemistry perspective, the identification and quantification of (-)-(7R,20S,21S)-vincadifformine in plant extracts requires sophisticated techniques such as HPLC-MS (High Performance Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The compound's specific optical rotation ([α]D) and UV absorption characteristics serve as important identification markers. These analytical challenges have made the study of this alkaloid particularly relevant in the field of natural products chemistry, where researchers are constantly developing more sensitive and selective methods for compound characterization.

In the broader context of plant biotechnology, (-)-(7R,20S,21S)-vincadifformine represents an interesting case for studying biosynthetic pathways in medicinal plants. Recent advances in omics technologies (genomics, transcriptomics, proteomics, and metabolomics) have enabled researchers to better understand how plants produce such complex molecules. This knowledge could potentially lead to more efficient production methods through metabolic engineering or synthetic biology approaches, addressing the current limitations in supply from natural sources.

The market for specialized plant alkaloids like (-)-(7R,20S,21S)-vincadifformine has been growing steadily, driven by increasing demand for high-value phytochemicals in research and potential therapeutic applications. While not currently produced at industrial scale, this compound is available through specialty chemical suppliers for research purposes, typically with purity specifications exceeding 95%. The pricing reflects both the complexity of its isolation and the niche nature of its applications.

Looking ahead, the future research directions for (-)-(7R,20S,21S)-vincadifformine may include more detailed structure-activity relationship studies, exploration of its potential biological targets, and development of more efficient synthetic or biosynthetic production methods. As the scientific community continues to investigate the untapped potential of plant-derived compounds, this particular alkaloid may emerge as an important subject for natural product drug discovery programs, especially those focusing on compounds with unique stereochemical features.

For researchers working with (-)-(7R,20S,21S)-vincadifformine, proper handling and storage are essential to maintain the compound's stability. It should be stored in airtight containers, protected from light and moisture, typically at temperatures between 2-8°C. These precautions help preserve the integrity of its sensitive stereochemical configuration, which is crucial for maintaining its biological activity and research value.

In conclusion, (-)-(7R,20S,21S)-vincadifformine (CAS No. 18374-17-9) represents a fascinating example of nature's chemical complexity. Its unique stereochemistry and potential biological activities make it a compelling subject for ongoing research in natural products chemistry, phytochemical analysis, and medicinal plant biotechnology. As scientific techniques continue to advance, we may uncover more about this compound's properties and potential applications, contributing to our broader understanding of plant-derived bioactive molecules and their value to science and medicine.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk